(4R,5S)-4,5-Diphenyl-2-(6-phenylpyridin-2-yl)-4,5-dihydrooxazole

Specification

• Molecular Formula: C26H20N2O
• Molecular Weight: 376.4 g/mol
• IUPAC Name: (4R,5S)-4,5-diphenyl-2-(6-phenylpyridin-2-yl)-4,5-dihydro-1,3-oxazole
• Standard InChI: InChI=1S/C26H20N2O/c1-4-11-19(12-5-1)22-17-10-18-23(27-22)26-28-24(20-13-6-2-7-14-20)25(29-26)21-15-8-3-9-16-21/h1-18,24-25H/t24-,25+/m1/s1
• Standard InChI Key: GEGIOXAHQGYSFZ-RPBOFIJWSA-N
• Isomeric SMILES: C1=CC=C(C=C1)[C@@H]2[C@@H](OC(=N2)C3=CC=CC(=N3)C4=CC=CC=C4)C5=CC=CC=C5
• SMILES: C1=CC=C(C=C1)C2C(OC(=N2)C3=CC=CC(=N3)C4=CC=CC=C4)C5=CC=CC=C5
• Canonical SMILES: C1=CC=C(C=C1)C2C(OC(=N2)C3=CC=CC(=N3)C4=CC=CC=C4)C5=CC=CC=C5

Introduction

(4R,5S)-4,5-Diphenyl-2-(6-phenylpyridin-2-yl)-4,5-dihydrooxazole is a complex organic compound with a molecular formula of C26H20N2O and a molecular weight of approximately 376.45 g/mol. This compound is identified by the CAS number 2757082-59-8 and is also known by other synonyms such as BS-46682 and F73904.

Synthesis and Preparation

While specific synthesis methods for (4R,5S)-4,5-Diphenyl-2-(6-phenylpyridin-2-yl)-4,5-dihydrooxazole are not detailed in the available literature, compounds of similar complexity often involve multi-step reactions involving the formation of the oxazole ring and subsequent attachment of the phenyl and pyridinyl groups. This typically requires careful control of reaction conditions to achieve the desired stereochemistry.

Handling and Storage

(4R,5S)-4,5-Diphenyl-2-(6-phenylpyridin-2-yl)-4,5-dihydrooxazole should be stored in a dark place under an inert atmosphere at temperatures between 2-8°C to maintain its stability. It is classified with hazard statements H302, H315, H319, and H335, indicating potential health risks upon ingestion, skin contact, eye exposure, and inhalation.

Storage Conditions:

• Temperature: 2-8°C

• Atmosphere: Inert

• Light Protection: Dark place